Cas no 288083-62-5 (1H-Pyrazole-1,4-dicarboxylic Acid 1-(1,1-Dimethylethyl) Ester)

• Product Name: 1H-Pyrazole-1,4-dicarboxylic Acid 1-(1,1-Dimethylethyl) Ester
• CAS No: 288083-62-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD22681812
• CID: 2111837
• PubChem ID: 17854509
• Update Time: 2025-04-21

1H-Pyrazole-1,4-dicarboxylic Acid 1-(1,1-Dimethylethyl) Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1,4-dicarboxylic acid, 1-(1,1-dimethylethyl) ester
• 1-(tert-Butoxycarbonyl)-1H-pyrazole-4-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazole-4-carboxylic acid
• Pyrazole-1,4-dicarboxylic acid-1-tert-butyl ester
• 1-(t-Butoxycarbonyl)-1H-pyrazole-4-carboxylic acid
• 288083-62-5
• SY242244
• EN300-175689
• 1-(1,1-Dimethylethyl) 1H-pyrazole-1,4-dicarboxylate; 1-(tert-Butoxycarbonyl)-1H-pyrazole-4-carboxylic acid; 1-[(tert-Butoxy)carbonyl]-1H-pyrazole-4-carboxylic acid
• MFCD22681812
• SCHEMBL2854697
• BS-50769
• CS-0029690
• MBOVQMUHVMCMPG-UHFFFAOYSA-N
• 1-(tert-butoxycarbonyl)pyrazole-4-carboxylic acid
• DA-29346
• 1-Boc-pyrazole-4-carboxylic Acid
• 1-(tert-Butoxycarbonyl)-1H-pyrazole-4-carboxylicacid
• 1-[(tert-butoxy)carbonyl]-1H-pyrazole-4-carboxylic acid
• 968-197-4
• 1H-Pyrazole-1,4-dicarboxylic Acid 1-(1,1-Dimethylethyl) Ester

• MDL： MFCD22681812
• Inchi： 1S/C9H12N2O4/c1-9(2,3)15-8(14)11-5-6(4-10-11)7(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： MBOVQMUHVMCMPG-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(=O)O)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 361.1±34.0 °C at 760 mmHg
• Flash Point: 172.2±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Pyrazole-1,4-dicarboxylic Acid 1-(1,1-Dimethylethyl) Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives